Cas no 1402066-95-8 (Psiguadial D)

• Product Name: Psiguadial D
• CAS No: 1402066-95-8
• MF: C₃₀H₃₄O₅
• MW: 474.587969303131
• CID: 2957942
• PubChem ID: 167994026
• Update Time: 2024-11-04

Psiguadial D Chemical and Physical Properties

Names and Identifiers

• Psiguadial D
• [ "" ]
• (1S,2S,4R,7Z,11R,12R)-14,16-dihydroxy-3,3,7,11-tetramethyl-12-phenyl-19-oxatetracyclo[9.8.0.02,4.013,18]nonadeca-7,13,15,17-tetraene-15,17-dicarbaldehyde
• AKOS040762577
• HY-N10089
• 1402066-95-8
• CS-0255528

• Inchi： 1S/C30H34O5/c1-17-9-8-14-30(4)23(18-10-6-5-7-11-18)22-26(34)19(15-31)25(33)20(16-32)27(22)35-28(30)24-21(13-12-17)29(24,2)3/h5-7,9-11,15-16,21,23-24,28,33-34H,8,12-14H2,1-4H3
• InChI Key： NBEIRDXSUKFMMG-UHFFFAOYSA-N
• SMILES： O1C2C(C=O)=C(C(C=O)=C(C=2C(C2C=CC=CC=2)C2(C)CCC=C(C)CCC3C(C)(C)C3C12)O)O

Computed Properties

• Exact Mass: 474.240624g/mol
• Monoisotopic Mass: 474.240624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 83.8
• Molecular Weight: 474.6g/mol

Experimental Properties

• Color/Form: Powder
• Density: 1.193±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.7E-6 g/L) (25 ºC),

Psiguadial D Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavans